molecular formula C19H21NO2 B8586216 4-Benzyl-2-(2-phenyloxiran-2-yl)morpholine CAS No. 664361-21-1

4-Benzyl-2-(2-phenyloxiran-2-yl)morpholine

Cat. No.: B8586216
CAS No.: 664361-21-1
M. Wt: 295.4 g/mol
InChI Key: LNMDBGRIEPCIOY-UHFFFAOYSA-N
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Description

4-Benzyl-2-(2-phenyloxiran-2-yl)morpholine is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

664361-21-1

Molecular Formula

C19H21NO2

Molecular Weight

295.4 g/mol

IUPAC Name

4-benzyl-2-(2-phenyloxiran-2-yl)morpholine

InChI

InChI=1S/C19H21NO2/c1-3-7-16(8-4-1)13-20-11-12-21-18(14-20)19(15-22-19)17-9-5-2-6-10-17/h1-10,18H,11-15H2

InChI Key

LNMDBGRIEPCIOY-UHFFFAOYSA-N

Canonical SMILES

C1COC(CN1CC2=CC=CC=C2)C3(CO3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of trimethylsulfoxonium iodide (783 mg, 1 equiv.) and sodium hydride (142 mg, 1 equiv.) in dimethylformamide (17 mL) at 0° C. under nitrogen atmosphere was added dimethylsulfoxide (251 μL, 1 equiv.) and the resulting suspension was stirred for 30 minutes. A solution of (4-Benzyl-morpholin-2-yl)-phenyl-methanone (1 g, 1 equiv.) in dimethylformamide (10 mL) was then added dropwise. Stirring was continued for 30 minutes and the reaction was stopped by addition of water (50 mL). The aqueous solution was extracted with diethyl ether, the organic phase dried with MgSO4, and evaporated in vacuo. The crude material was purified using a column chromatography on silica gel eluting with a mixture of ethyl acetate/heptane (20/80) to give 825 mg of the title compound as a colourless oil (78%), mixture of two diastereoisomers. LCMS (6 minute method) [M+H]+=296 @ Rt 1.88 min. single peak.
Quantity
783 mg
Type
reactant
Reaction Step One
Quantity
142 mg
Type
reactant
Reaction Step One
Quantity
17 mL
Type
solvent
Reaction Step One
Quantity
251 μL
Type
reactant
Reaction Step Two
Name
(4-Benzyl-morpholin-2-yl)-phenyl-methanone
Quantity
1 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four
Yield
78%

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